Cas no 134-03-2 (L-Ascorbic acid sodium salt)

• Product Name: L-Ascorbic acid sodium salt
• CAS No: 134-03-2
• MF: C₆H₇NaO₆
• MW: 198.105953454971
• MDL: MFCD00082340
• CID: 36313
• PubChem ID: 23667548
• Update Time: 2025-08-19

L-Ascorbic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• L-Ascorbic Acid Sodium Salt
• ASCORBIC ACID SODIUM SALT
• L-ASCORBIC ACID NA-SALT
• L(+)-ASCORBIC ACID SODIUM SALT
• MONOSODIUM L-ASCORBATE
• SODIUM 5-(1,2-DIHYDROXYETHYL)-3-HYDROXY-4-OXO-FURAN-2-OLATE
• SODIUM ASCORBATE
• SODIUM L(+)-ASCORBATE
• SODIUM L-ASCORBATE
• VITA-D-CHLOR(TM), NEUTRAL
• VITAMIN C SODIUM
• VITAMIN C SODIUM SALT
• VITAMINE C SODIUM SALT
• 3-oxo-l-gulofuranolactonesodium
• ascorbicacidsodiumderivative
• ascorbicin
• ascorbin
• cebitate
• cenolate
• hbl508
• (+)-Sodium L-ascorbate
• Vitamine C sodium salts
• (+)-Sodium L-ascorbate (L(+)-Ascorbic acid sodium salt
• L(+)-Ascorbic acid sodium salt,E301
• L(+)-Ascorbic acid sodium salt,Vitamin C sodium salt
• Vitamine C sodium salt,Vitamin C sodium salt
• E301
• iskia-c
• natri-c
• natrascorb
• sodascorbate
• E301; Vitamine C sodium salt
• Natrii ascorbas
• Aminofenitrooxon
• Ascorbate de sodium
• sodiumascorbate
• Vitamin C, sodium salt
• L-Ascorbic acid, monosodium salt
• Ascorbato sodico [DCIT]
• Natrii ascorbas [INN-Latin]
• Ascorbic acid sodium derivative
• 3-Oxo-L-gulofu
• L-Asecorbic acid
• SODIUMASCORBATE,GRANULAR,FCC
• SODIUMASCORBATE,GRANULAR,USP
• SODIUMASCORBATE,POWDER,USP
• SODIUM ASCORBATE (VC-NA) AND ITS DIRECTLY-COMPRESSION GRANULE
• D-sodium erythorbate
• BP-30077
• l-Ascorbate, sodium
• A0539
• DTXCID60105
• SODIUM ASCORBATE [II]
• HBL 508
• L(+)Ascorbic acid sodium salt
• Monosodium Ascorbate
• Tox21_300556
• E-301
• DA-77918
• Z1255486556
• L-Ascorbic acid, sodium salt (1:1)
• SODIUM ASCORBATE (MART.)
• CHEMBL591665
• SODIUM ASCORBATE [VANDF]
• SODIUM ASCORBATE [EP MONOGRAPH]
• sodium (L)-ascorbate
• L-Ascorbic acid sodium
• S033EH8359
• sodium (2R)-2-[(1S)-1,2-bis(oxidanyl)ethyl]-4-oxidanyl-5-oxidanylidene-2H-furan-3-olate
• L-Ascorbic acid (sodium salt)
• SODIUM ASCORBATE [USP MONOGRAPH]
• Ascorbate, Sodium
• SODIUM ASCORBATE [MART.]
• EC 205-126-1
• A806721
• Sodium ascorbate [USP:INN]
• EINECS 205-126-1
• MFCD00082340
• sodium L-ascorbate salt
• CAS-134-03-2
• CCRIS 3291
• sodium (2R)-2-[(1S)-1,2-dihydroxyethyl]-4-hydroxy-5-oxo-2H-furan-3-olate
• SODIUM ASCORBATE [USP-RS]
• SODIUM ASCORBATE [FCC]
• J-006471
• SODIUM ASCORBATE (USP-RS)
• HY-B0166A
• INS NO.301
• DB14482
• Q424551
• UNII-S033EH8359
• SCHEMBL3745
• SODIUM ASCORBATE [INN]
• Ascorbato sodico
• SODIUM ASCORBATE (USP MONOGRAPH)
• SODIUM ASCORBATE (II)
• VITA-JEC C
• ascorbate
• E80761
• 134-03-2
• sodium;(2R)-2-[(1S)-1,2-dihydroxyethyl]-4-hydroxy-5-oxo-2H-furan-3-olate
• Sodium ascorbate; Sodium (2R)-2-[(1S)-1,2-dihydroxyethyl]-4-hydroxy-5-oxo-2,5-dihydrofuran-3-olate
• Ascorbate de sodium [INN-French]
• SODIUM ASCORBATE [WHO-DD]
• HSDB 694
• EN300-221566
• SODIUM ASCORBATE (EP MONOGRAPH)
• DTXSID0020105
• Sodium(R)-2-((S)-1,2-dihydroxyethyl)-4-hydroxy-5-oxo-2,5-dihydrofuran-3-olate
• AKOS015895058
• sodium (2R)-2-((1S)-1,2-dihydroxyethyl)-4-hydroxy-5-oxo-2,5-dihydrofuran-3-olate
• Sodium (R)-2-((S)-1,2-dihydroxyethyl)-4-hydroxy-5-oxo-2,5-dihydrofuran-3-olate
• ASK-P 10KR
• L-Ascorbic Acid Sodium Salt,(S)
• 3-Keto-L-gulofuranlactone sodium enolate
• sodium (2R)-2-[(1S)-1,2-dihydroxyethyl]-4-hydroxy-5-oxo-2,5-dihydrofuran-3-olate
• INS-301
• CHEBI:113451
• Cevalin
• Sodium derivative of 3-oxo-L-gulofuranolactone
• (+)-Sodium L-ascorbate;Vitamin C sodium salt;Sodium L-ascorbate
• SODIUM ASCORBATE [HSDB]
• CS-6063
• NCGC00254355-01
• 2,3-Didehydro-L-theo-hexono-1,4-lactone sodium enolate
• SODIUM ASCORBATE [ORANGE BOOK]
• 3-Oxo-L-gulofuranolactone sodium
• ASCORBIC ACID SODIUM SALT [MI]
• L-Ascorbic acid sodium salt

• MDL： MFCD00082340
• Inchi： 1S/C6H8O6.Na/c7-1-2(8)5-3(9)4(10)6(11)12-5;/h2,5,7-10H,1H2;/q;+1/p-1/t2-,5+;/m0./s1
• InChI Key： PPASLZSBLFJQEF-RXSVEWSESA-M
• SMILES： [C@H]1([C@@H](O)CO)OC(=O)C(O)=C1[O-].[Na+]
• BRN： 3767246

Computed Properties

• Exact Mass: 198.01400
• Monoisotopic Mass: 198.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 110
• Molecular Weight: 198.11

Experimental Properties

• Color/Form: White fine crystals.
• Density: 1.7990
• Melting Point: 220 °C (dec.) (lit.)
• Boiling Point: 552.7 oC at 760 mmHg
• Flash Point: 238.2 oC
• Refractive Index: 105.5 ° (C=10, H2O)
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: 620 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 110.05000
• LogP: -1.53490
• Odor: Odorless
• Sensitiveness: Sensitive to light and humidity
• Merck: 14,830
• Specific Rotation: 104 º (c=1, H2O 25 ºC)
• Optical Activity: [α]20/D +105±2°, c = 5% in H2O
• Solubility: Soluble in water. Its aqueous solution is unstable when ph>6, and it is quickly oxidized by air. Ascorbic acid solution can be added as buffer to reduce pH and improve stability.

L-Ascorbic acid sodium salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R68: risk of irreversible effects
• Safety Instruction： S24/25
• RTECS：CI7671000
• TSCA：Yes
• Storage Condition：4°C, protect from light
• Risk Phrases：R68
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Compounds

Additional information on L-Ascorbic acid sodium salt

Professional Introduction to L-Ascorbic Acid Sodium Salt (CAS No. 134-03-2)

L-Ascorbic Acid Sodium Salt, chemically known as sodium ascorbate, is a vital compound in the field of pharmaceuticals, cosmetics, and nutritional supplements. With a CAS number 134-03-2, this compound has garnered significant attention due to its multifaceted applications and therapeutic benefits. As a salt form of ascorbic acid (vitamin C), it offers enhanced stability and solubility, making it a preferred choice in various formulations.

The chemical structure of L-Ascorbic Acid Sodium Salt consists of ascorbic acid bound to sodium, which results in a more stable and less acidic form compared to pure ascorbic acid. This stability is crucial for its use in pharmaceutical formulations, where shelf life and efficacy are paramount. The compound’s ability to act as an antioxidant has been extensively studied, particularly in its role in preventing oxidative stress and supporting immune function.

Recent research has highlighted the importance of L-Ascorbic Acid Sodium Salt in dermatological applications. Studies have demonstrated its potential in reducing the appearance of fine lines and wrinkles, improving skin texture, and protecting against UV-induced damage. The compound’s ability to stimulate collagen production has made it a key ingredient in anti-aging creams and serums. Additionally, its role in wound healing has been explored, with findings suggesting that it can accelerate the repair process by enhancing collagen synthesis.

In the realm of nutritional supplements, L-Ascorbic Acid Sodium Salt is widely recognized for its vitamin C content. Vitamin C is essential for the body’s metabolic processes, including the synthesis of neurotransmitters and the maintenance of connective tissues. The sodium salt form is particularly favored because it provides a more gentle absorption profile, reducing the likelihood of gastrointestinal discomfort often associated with high-dose vitamin C supplementation.

The pharmaceutical industry has also leveraged L-Ascorbic Acid Sodium Salt for its potential therapeutic properties. Beyond its antioxidant capabilities, research suggests that it may play a role in cancer prevention and treatment. Studies have indicated that ascorbic acid can induce apoptosis in certain cancer cell lines while sparing healthy cells. This selective toxicity makes it an attractive candidate for further clinical investigation. Furthermore, its ability to enhance the efficacy of certain chemotherapeutic agents has been observed, potentially leading to more effective treatment regimens.

The cosmetic industry has embraced L-Ascorbic Acid Sodium Salt due to its stability and efficacy. Formulations containing this compound are designed to deliver optimal benefits while minimizing irritation. Advances in delivery systems, such as encapsulation technology, have further improved the compound’s bioavailability and targeted action. These innovations ensure that the skin receives a consistent and effective dose of vitamin C throughout the day.

The environmental impact of using L-Ascorbic Acid Sodium Salt has also been considered. Unlike some synthetic antioxidants, this compound is biodegradable and does not contribute to environmental pollution. Its natural origin and compatibility with biological systems make it an eco-friendly choice for industries seeking sustainable alternatives.

Future research directions for L-Ascorbic Acid Sodium Salt include exploring its potential in combating neurodegenerative diseases. Preliminary studies have suggested that vitamin C may help protect against oxidative damage in brain cells, potentially slowing down the progression of conditions like Alzheimer’s disease. Additionally, researchers are investigating its role in eye health, particularly in preventing age-related macular degeneration (AMD). These findings could open new avenues for therapeutic applications.

The regulatory landscape for L-Ascorbic Acid Sodium Salt is well-established, with numerous studies supporting its safety and efficacy. Regulatory bodies such as the FDA and EMA have approved its use in various applications without significant restrictions. This regulatory acceptance underscores the confidence of health authorities in the compound’s benefits.

In conclusion, L-Ascorbic Acid Sodium Salt (CAS No. 134-03-2) is a versatile and highly effective compound with broad applications across multiple industries. Its stability, solubility, and therapeutic properties make it an indispensable ingredient in pharmaceuticals, cosmetics, and nutritional supplements. As research continues to uncover new benefits and applications, this compound is poised to remain at the forefront of scientific innovation.